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Compound of Interest

Compound Name: TCO-PEG24-NHS ester

Cat. No.: B12432081

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and detailed experimental
protocols for the use of TCO-PEG24-NHS ester, a key reagent in the field of bioconjugation
and proteolysis-targeting chimera (PROTAC) development. The information is intended to
ensure safe handling and effective application in research and drug development settings.

Core Safety and Handling Information

While a comprehensive Safety Data Sheet (SDS) for TCO-PEG24-NHS ester with quantitative
toxicological data is not readily available, the following information is derived from the SDS of a
close structural analog, TCO-PEG4-NHS ester, and should be used as a guide for safe

handling. It is imperative to consult the substance-specific SDS from the supplier upon receipt.

Hazard Identification

The primary hazards associated with TCO-PEG-NHS esters are related to their reactivity and

potential as a sensitizer.

Table 1: GHS Hazard Classification (based on TCO-PEG4-NHS ester analog)[1]
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Hazard Class Category Hazard Statement
) S H316: Causes mild skin
Skin corrosion/irritation 3 o
Irritation
o H341: Suspected of causing
Germ cell mutagenicity 2 )
genetic defects
Carcinogenicity 1A, 1B H350: May cause cancer

Specific target organ toxicity,

single exposure

H371: May cause damage to

organs

Specific target organ toxicity,

repeated exposure

H373: May cause damage to
organs through prolonged or

repeated exposure

Hazardous to the aquatic

environment, long-term hazard

H412: Harmful to aquatic life

with long lasting effects

Physical and Chemical Properties

Table 2: Physicochemical Data for TCO-PEG24-NHS Ester

Property Value Source

Molecular Formula Ce4H118N2030 BroadPharm, Precise PEG
Molecular Weight 1395.63 g/mol Precise PEG

Purity >90% Precise PEG

Solubility Soluble in DMSO, DMF, DCM BroadPharm

Appearance White to off-white solid General knowledge
Storage Store at -20°C, desiccated BroadPharm, Lumiprobe

Handling and Storage

Proper handling and storage are crucial to maintain the reagent's integrity and ensure user

safety.
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» Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat. Avoid breathing dust or fumes. Wash
hands thoroughly after handling.[1]

o Storage: Store in a tightly sealed container at -20°C in a dry environment.[1][2] TCO
compounds are not recommended for long-term storage due to the potential for
iIsomerization of the trans-cyclooctene to the less reactive cis-cyclooctene.[3]

First-Aid Measures

Table 3: First-Aid Measures (based on TCO-PEG4-NHS ester analog)

Exposure Route First-Aid Procedure

Move to fresh air. If breathing is difficult, give
Inhalation oxygen. Seek medical attention if symptoms

persist.

Immediately wash skin with soap and plenty of
Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Mechanism of Action and Experimental Protocols

TCO-PEG24-NHS ester is a heterobifunctional linker. The N-hydroxysuccinimide (NHS) ester
reacts with primary amines (e.g., lysine residues on proteins) to form a stable amide bond. The
trans-cyclooctene (TCO) moiety then participates in a highly efficient and bioorthogonal
inverse-electron-demand Diels-Alder cycloaddition ("click chemistry") with a tetrazine-
functionalized molecule.
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Reaction Mechanism

The two-stage reaction process is a cornerstone of its utility in creating precisely defined
bioconjugates.
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Step 1: Amine Reaction

Biomolecule
(with Primary Amine, e.g., Protein-NHz)

: - TCO-labeled Biomolecule [N NHS (leaving group)

Inverse-electron-demand
Diels{Alder

Step 2: Bioorthogonal Click Reaction

TCO-PEG24-NHS ester

Final Bioconjugate

Tetrazine-functionalized
Molecule

1. Protein Preparation 2. TCO-PEG24-NHS Ester
(Buffer Exchange to Amine-Free Buffer) Preparation (10 mM in DMSO/DMF)

! !

3. Labeling Reaction
(Add NHS ester to protein, RT, 1-2h)

4. Quench Reaction
(Add Tris buffer)

5. Purification of TCO-Protein

(Desalting Column / Dialysis)

6. Click Reaction with
Tetrazine-Molecule

7. Analysis / Downstream Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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